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Compound of Interest

Compound Name: 1-Bromo-3,4,5-trifluorobenzene

Cat. No.: B146875

1-Bromo-3,4,5-trifluorobenzene: A Technical Guide
for Researchers

Introduction: 1-Bromo-3,4,5-trifluorobenzene (CAS No. 138526-69-9) is a versatile fluorinated
aromatic compound that serves as a critical intermediate in various fields of chemical
synthesis.[1] Its unique trifluorinated structure imparts specific reactivity and stability, making it
a valuable building block in the development of pharmaceuticals, agrochemicals, and advanced
materials.[2] The presence of three fluorine atoms significantly influences the electronic
properties of the benzene ring, enabling chemists to achieve regioselective functionalization.[2]
This guide provides an in-depth overview of its commercial availability, physicochemical
properties, key applications, and relevant experimental protocols for research and development
professionals.

Physicochemical Properties

The physical and chemical characteristics of 1-Bromo-3,4,5-trifluorobenzene are summarized
below. Data is compiled from various chemical suppliers and databases.
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Property Value Source(s)

CAS Number 138526-69-9 [1]I3]

Molecular Formula CeH2BrFs [1][3]14]

Molecular Weight 210.98 g/mol [1114]
Colorless to light yellow clear

Appearance . [1][5]
liquid

Density 1.767 - 1.78 g/mL at 25 °C [1][3]I5]

N ) 43 °C at 15 mmHg; 47-49 °C

Boiling Point [11[3]
at 60 mmHg

Melting Point <-20°C [3]

Flash Point 45 °C (113 °F) - closed cup [31[5]

Refractive Index (n20/D)

1.48 -1.482

[1]3]

Purity

> 98% (GC)

[1]

Storage Conditions

Storeat2-8°Cor10-25°C,

keep container closed

[1](6]

Commercial Availability and Suppliers

1-Bromo-3,4,5-trifluorobenzene is available from a range of chemical suppliers, catering to

both research and bulk manufacturing needs. Purity levels are typically offered at 98% or

higher.
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) Product Number ]
Supplier Purity Notes
(Example)

Available in various
TCI America / TCI B1765 >98.0% (GC) quantities (e.g., 259).

[7]

Provides detailed
Chem-Impex 02436 >98% (GC) physicochemical
properties.[1]

Sj Aldrich (Merck) Listed in PubChem
igma-Aldric erc - -
g supplier directory.[4]

For pharmaceutical

Biosynth FB64568 - testing and research.
[6]

Platform listing
Echemi - 98% - 99% multiple Chinese
suppliers.[8]

Supplier specializing

NINGBO INNO ) ) ) )
- High Purity in pharmaceutical
PHARMCHEM ) )
intermediates.[2]
Manufacturer
Aarti Industries - - providing a GPS

Safety Summary.[5]

Applications in Research and Development

This compound is a key building block due to the unique properties conferred by its halogen
substituents.

e Pharmaceutical Synthesis: It is widely used as an intermediate in the synthesis of biologically
active molecules and active pharmaceutical ingredients (APIs).[1][9] The trifluorobenzene
moiety can enhance drug efficacy, bioavailability, and metabolic stability.[1][10] The carbon-
bromine bond allows for various functionalizations through reactions like the Suzuki coupling
to create complex molecules.[2][9]

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.calpaclab.com/1-bromo-3-4-5-trifluorobenzene-25g-each/spc-tci-b1765-25g
https://www.chemimpex.com/products/45809
https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromo-3_4_5-trifluorobenzene
https://www.biosynth.com/p/FB64568/138526-69-9-1-bromo-345-trifluorobenzene
https://www.echemi.com/produce/pr22080143219-1-bromo-3-4-5-trifluorobenzene.html
https://www.nbinno.com/article/other-organic-chemicals/chemical-synthesis-applications-1-bromo-3-4-5-trifluorobenzene-dt
https://www.aarti-industries.com/Upload/PDF/gps-safety-summary-1-bromo-3-4-5-trifluorobenzene.pdf
https://www.chemimpex.com/products/45809
https://adpharmachem.com/p-bromo-fluoro-benzene/
https://www.chemimpex.com/products/45809
https://pmc.ncbi.nlm.nih.gov/articles/PMC10099028/
https://www.nbinno.com/article/other-organic-chemicals/chemical-synthesis-applications-1-bromo-3-4-5-trifluorobenzene-dt
https://adpharmachem.com/p-bromo-fluoro-benzene/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146875?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Agrochemicals: In the agrochemical industry, incorporating fluorinated groups can lead to the
development of pesticides and herbicides with improved efficacy and selectivity.[2]

o Material Science: 1-Bromo-3,4,5-trifluorobenzene is a precursor for high-performance
materials.[2] Fluorinated compounds often exhibit enhanced thermal stability and chemical
resistance, making them valuable for creating specialized polymers, coatings, and liquid
crystals.[1][2][5]

o Organic Synthesis: It serves as a platform for introducing a trifluorophenyl group into
molecular structures.[2] It is frequently used in nucleophilic aromatic substitutions and other
critical bond-forming reactions.[2]
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2,3,4-Trifluoroaniline
(Starting Material)

+ Bromine (Brz)
in Solvent (H20)

Step 1: Bromination

+ Bromine (Brz)
in Solvent (H20)

2,3,4-Trifluoro-6-bromoaniline
(Intermediate)

+ NaNO2
+ H2SO0a

Step 2: Diazotization

+ NaNO2
+ H2SO0a

Diazonium Salt
(Intermediate)

+ Hypophosphorous Acid
+ Copper Catalyst

Step 3: Deamination
(Sandmeyer-type reaction)

+ Hypophosphorous Acid
+ Copper Catalyst

1-Bromo-3,4,5-triffluorobenzene
(Final Product)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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